1-(2,5-Difluorobenzoyl)piperazine hydrochloride

• IUPAC Name: (2,5-difluorophenyl)-piperazin-1-ylmethanone;hydrochloride
• InChI: InChI=1S/C11H12F2N2O.ClH/c12-8-1-2-10(13)9(7-8)11(16)15-5-3-14-4-6-15;/h1-2,7,14H,3-6H2;1H
• InChI Key: OXMSLWOUSHKMCM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C(=O)C2=C(C=CC(=C2)F)F.Cl
• Molecular Formula: C11H13ClF2N2O
• Molecular Weight: 262.68 g/mol

Description

Synthesis Analysis

While specific synthesis methods for “1-(2,5-Difluorobenzoyl)piperazine hydrochloride” were not found, general methods for the synthesis of piperazine derivatives have been reported. These methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The InChI code for “1-(2,5-Difluorobenzoyl)piperazine hydrochloride” is 1S/C11H12F2N2O.ClH/c12-8-1-2-9 (10 (13)7-8)11 (16)15-5-3-14-4-6-15;/h1-2,7,14H,3-6H2;1H.

Physical And Chemical Properties Analysis

“1-(2,5-Difluorobenzoyl)piperazine hydrochloride” is a powder at room temperature. It has a molecular weight of 262.69.

Scientific Research Applications

• Synthesis and Characterization in Drug Development

  • Research by Marvanová et al. (2016) focused on synthesizing new arylpiperazine derivatives, including hydrochloride salts like 1-(2,5-Difluorobenzoyl)piperazine hydrochloride, as potential antihypertensive agents. They employed solid-state analytical techniques such as 13C-CP/MAS and 15N-CP/MAS NMR and IR spectroscopy to determine the protonation in the piperazine ring of these hydrochloride salts (Marvanová et al., 2016).

• Molecular Structure Analysis

  • Mahesha et al. (2019) examined closely related 1-[(1,3-benzodioxol-5-yl)methyl]-4-(halobenzoyl)piperazines, which include compounds similar to 1-(2,5-Difluorobenzoyl)piperazine hydrochloride. They analyzed their molecular structures and intermolecular interactions, noting different bonding behaviors in various derivatives (Mahesha et al., 2019).

• Cancer Cell Cytotoxicities

  • Yarim et al. (2012) studied a series of 1-(4-substitutedbenzoyl)-4-(4-chlorobenzhydryl)piperazine derivatives, which are structurally related to 1-(2,5-Difluorobenzoyl)piperazine hydrochloride. They evaluated the cytotoxicity of these compounds on various cancer cell lines, demonstrating the potential of such derivatives in cancer treatment (Yarim et al., 2012).

• Antihypertensive Drug Development

  • Ramesh et al. (2006) described an improved synthesis method for N-(2,3-dihydrobenzo[1,4]dioxin-2-carbonyl)piperazine and its hydrochloride, similar to 1-(2,5-Difluorobenzoyl)piperazine hydrochloride. This compound is an important intermediate in developing antihypertensive drugs like Doxazosin (Ramesh et al., 2006).

• Crystal and Molecular Structure Studies

  • Osa et al. (2002) conducted research on the crystal and molecular structure of piperazine derivatives, including those similar to 1-(2,5-Difluorobenzoyl)piperazine hydrochloride. They focused on the biological activity of these compounds, particularly in relation to multidrug resistance in cancer and malaria (Osa et al., 2002).

• Pharmacological Evaluation for Mental Health Treatment

  • Björk et al. (1994) studied the 1-piperazinecarboxamide derivative FG5803, which shares structural similarities with 1-(2,5-Difluorobenzoyl)piperazine hydrochloride. They evaluated its receptor binding potential and its effectiveness in treating mental health disorders like schizophrenia (Björk et al., 1994).

Safety and Hazards

“1-(2,5-Difluorobenzoyl)piperazine hydrochloride” is associated with several hazards. It is harmful if swallowed and causes skin and eye irritation. It may also cause respiratory irritation. Safety precautions include avoiding ingestion and inhalation, not getting it in eyes, on skin, or on clothing, and ensuring adequate ventilation.